Cas no 1806933-29-8 (2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-6-fluoropyridine)

• Product Name: 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-6-fluoropyridine
• CAS No: 1806933-29-8
• MF: C₇H₄BrClF₃N
• MW: 274.465570449829
• CID: 4866125
• Update Time: 2025-10-31

2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C7H4BrClF3N/c8-2-4-6(7(11)12)3(9)1-5(10)13-4/h1,7H,2H2
• InChI Key： ZUWJVJCPZLWNMJ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-6-fluoropyridine

Introduction to 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-6-fluoropyridine (CAS No. 1806933-29-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-6-fluoropyridine, identified by the chemical abstracts service number 1806933-29-8, is a highly versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and pharmaceutical applications. The structural features of 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-6-fluoropyridine, particularly its bromomethyl, chloro, and difluoromethyl substituents, endow it with unique reactivity and functionalization potential, making it a valuable building block for the synthesis of novel bioactive molecules.

The bromomethyl group at the 2-position of the pyridine ring serves as a reactive handle for further functionalization through nucleophilic addition reactions. This allows for the facile introduction of various pharmacophores, including amines, alcohols, and thiols, enabling the construction of complex molecular architectures. The chloro substituent at the 4-position provides an additional site for modification, either through cross-coupling reactions or direct displacement reactions, further expanding the synthetic possibilities. The presence of both fluorine atoms at the 3- and 6-positions introduces electron-withdrawing effects that can modulate the electronic properties of the molecule, influencing its binding affinity and metabolic stability.

In recent years, 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-6-fluoropyridine has been extensively explored in the development of small-molecule inhibitors targeting various biological pathways. One particularly notable area of research involves its application in oncology. Studies have demonstrated that pyridine derivatives can exhibit potent antitumor activity by interfering with key signaling pathways involved in cancer cell proliferation and survival. The structural motif of 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-6-fluoropyridine has been incorporated into molecules designed to inhibit enzymes such as kinases and phosphodiesterases, which are often overexpressed in tumor cells. Preliminary findings suggest that compounds derived from this scaffold can exhibit significant cytotoxicity against multiple cancer cell lines while maintaining a favorable pharmacokinetic profile.

Another promising application of 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-6-fluoropyridine lies in its use as a precursor for synthesizing ligands that interact with G protein-coupled receptors (GPCRs). GPCRs are a vast family of membrane receptors involved in numerous physiological processes, making them attractive targets for drug development. By leveraging the reactivity of the bromomethyl group, researchers have been able to generate libraries of pyridine-based ligands that modulate GPCR activity. These ligands have shown potential in preclinical studies for treating conditions such as pain, inflammation, and neurological disorders. The incorporation of fluorine atoms into these ligands has been particularly beneficial in enhancing binding affinity and selectivity, attributes that are critical for successful drug candidates.

The influence of fluorine substitution on the electronic and steric properties of heterocyclic compounds has been a topic of intense investigation in medicinal chemistry. In the case of 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-6-fluoropyridine, the two fluorine atoms at positions 3 and 6 contribute to a strong electron-withdrawing effect, which can stabilize positive charges developed during metabolic activation or binding to biological targets. This stabilization is particularly important for molecules designed to interact with enzymes or receptors that require precise charge distribution for optimal binding. Additionally, fluorine atoms can enhance metabolic stability by preventing unwanted deactivation pathways such as hydrolysis or oxidation.

Recent advances in computational chemistry have further accelerated the discovery process involving 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-6-fluoropyridine. Molecular modeling techniques have been employed to predict how different substituents on this scaffold will influence its interactions with biological targets. By integrating experimental data with computational predictions, researchers can rapidly optimize lead compounds to improve their potency, selectivity, and pharmacokinetic properties. This synergistic approach has led to several high-profile successes in drug discovery programs targeting challenging therapeutic areas such as oncology and neurodegenerative diseases.

The synthetic utility of 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-6-fluoropyridine extends beyond medicinal chemistry into materials science and agrochemical research. Its ability to serve as a versatile intermediate allows chemists to construct complex molecular frameworks with tailored properties. For instance, derivatives of this compound have been explored as components in organic electronic materials due to their ability to form stable conjugated systems. Similarly, in agrochemical applications, pyridine-based compounds derived from this scaffold have shown promise as herbicides and fungicides by interfering with essential plant enzymes or microbial metabolic pathways.

As our understanding of biological systems continues to evolve, so too does our appreciation for the role that heterocyclic compounds play in modulating cellular processes. The unique structural features of 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-6-fluoropyridine make it an indispensable tool for researchers seeking to develop innovative therapeutics. By leveraging its reactivity and functionalization potential, scientists are uncovering new ways to treat disease while adhering to stringent safety and efficacy standards. The continued exploration of this compound is likely to yield further breakthroughs in chemical biology and medicinal chemistry in the years ahead.